Cas no 869294-22-4 ((2-ethoxypyridin-4-yl)methanamine)

• Product Name: (2-ethoxypyridin-4-yl)methanamine
• CAS No: 869294-22-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD09730775
• CID: 3320191
• PubChem ID: 16784048
• Update Time: 2025-11-02

(2-ethoxypyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-PYRIDINEMETHANAMINE, 2-ETHOXY-
• (2-ethoxypyridin-4-yl)methylamine
• (2-ethoxypyridin-4-yl)methanamine
• 869294-22-4
• F2147-1550
• Z240084028
• CHEMBL4543500
• 1-(2-ETHOXYPYRIDIN-4-YL)METHANAMINE
• AKOS000141755
• TS-01452
• EN300-40524
• SCHEMBL4933505
• DB-112035

• MDL： MFCD09730775
• Inchi： 1S/C8H12N2O/c1-2-11-8-5-7(6-9)3-4-10-8/h3-5H,2,6,9H2,1H3
• InChI Key： HTHXFXLHFSGNOE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CN=1)CN

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1Ų

Additional information on (2-ethoxypyridin-4-yl)methanamine

Comprehensive Guide to (2-ethoxypyridin-4-yl)methanamine (CAS No. 869294-22-4): Properties, Applications, and Market Insights

(2-ethoxypyridin-4-yl)methanamine, with the CAS number 869294-22-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as 4-(aminomethyl)-2-ethoxypyridine, belongs to the pyridine derivative family and is characterized by its unique molecular structure, which includes an ethoxy group and an aminomethyl substituent. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and material science.

The chemical properties of (2-ethoxypyridin-4-yl)methanamine make it a versatile intermediate in synthetic chemistry. Its molecular formula is C8H12N2O, and it typically appears as a light yellow to colorless liquid or solid, depending on the purity and storage conditions. The compound's solubility in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO) enhances its utility in various laboratory and industrial processes. One of the key reasons for the growing popularity of 869294-22-4 is its role as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical sector.

In recent years, the demand for (2-ethoxypyridin-4-yl)methanamine has surged, driven by its applications in the development of novel therapeutic agents. The compound's pyridine core is a common motif in many FDA-approved drugs, making it a valuable scaffold for medicinal chemists. Current research trends indicate that 4-(aminomethyl)-2-ethoxypyridine is being explored for its potential in creating new treatments for neurological disorders and inflammatory conditions. This aligns with the broader pharmaceutical industry's focus on addressing unmet medical needs through innovative small-molecule therapies.

The synthesis and purification of CAS 869294-22-4 require specialized expertise in organic chemistry. Most production methods involve multi-step reactions that start with readily available pyridine derivatives. Quality control is paramount when manufacturing (2-ethoxypyridin-4-yl)methanamine, as impurities can significantly affect its performance in downstream applications. Advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity.

From a market perspective, the global availability of 869294-22-4 has expanded significantly in the past decade. Major chemical suppliers now offer this compound in various quantities, ranging from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends for (2-ethoxypyridin-4-yl)methanamine reflect its growing importance in the fine chemicals sector, with costs influenced by factors such as purity grade, packaging, and order volume. The compound's supply chain has remained stable despite global challenges, ensuring consistent access for researchers worldwide.

Environmental and safety considerations for handling 4-(aminomethyl)-2-ethoxypyridine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this material. Storage recommendations typically suggest keeping CAS 869294-22-4 in a cool, dry place away from strong oxidizers and acids to maintain its stability over extended periods.

The future outlook for (2-ethoxypyridin-4-yl)methanamine appears promising, with several patent applications and research publications highlighting its potential. As the pharmaceutical industry continues to explore new drug candidates, the demand for specialized intermediates like 869294-22-4 is expected to grow. Additionally, advancements in green chemistry may lead to more sustainable production methods for this compound, aligning with global trends toward environmentally friendly chemical manufacturing processes.

For researchers considering working with 4-(aminomethyl)-2-ethoxypyridine, it's worth noting that the compound's unique properties make it particularly suitable for cross-coupling reactions and other transformations common in modern synthetic chemistry. Its balanced lipophilicity and electronic characteristics contribute to its versatility as a synthetic intermediate. Many laboratories have reported successful applications of (2-ethoxypyridin-4-yl)methanamine in creating novel molecular architectures with potential biological activity.

In conclusion, CAS 869294-22-4 represents an important building block in contemporary chemical research and development. Its combination of structural features and reactivity profile positions (2-ethoxypyridin-4-yl)methanamine as a valuable tool for scientists working across multiple disciplines. As research into its applications continues to expand, this compound is likely to play an increasingly significant role in the development of new materials and therapeutic agents in the coming years.